Cas no 443640-13-9 (1-(3-chlorophenyl)-3-(3,5-dimethylphenyl)urea)

• Product Name: 1-(3-chlorophenyl)-3-(3,5-dimethylphenyl)urea
• CAS No: 443640-13-9
• MF: C₁₅H₁₅ClN₂O
• MW: 274.745402574539
• CID: 1518368
• PubChem ID: 734384
• Update Time: 2025-04-21

1-(3-chlorophenyl)-3-(3,5-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(3,5-dimethylphenyl)urea
• STK061865
• CHEMBL464824
• AC1LEDMU
• SureCN4740825
• ARONIS008831
• N-(3-chlorophenyl)-N'-(3,5-dimethylphenyl)-urea
• Oprea1_147626
• N-(3-chlorophenyl)-N'-(3,5-dimethylphenyl)urea
• AK-968
• SCHEMBL4740825
• AURORA 11833
• DTXSID10352709
• AK-968/40386577
• 443640-13-9
• AKOS000498052

• Inchi： 1S/C15H15ClN2O/c1-10-6-11(2)8-14(7-10)18-15(19)17-13-5-3-4-12(16)9-13/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key： DMAHKSZZJJTIQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 274.0872908g/mol
• Monoisotopic Mass: 274.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų